Cas no 2229500-31-4 (2-(dimethyl-1,2-oxazol-4-yl)-3,3,3-trifluoropropan-1-amine)

• Product Name: 2-(dimethyl-1,2-oxazol-4-yl)-3,3,3-trifluoropropan-1-amine
• CAS No: 2229500-31-4
• MF: C₈H₁₁F₃N₂O
• MW: 208.180952310562
• CID: 6456145
• PubChem ID: 165852620
• Update Time: 2025-10-19

2-(dimethyl-1,2-oxazol-4-yl)-3,3,3-trifluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(dimethyl-1,2-oxazol-4-yl)-3,3,3-trifluoropropan-1-amine
• EN300-1940927
• 2229500-31-4

• Inchi： 1S/C8H11F3N2O/c1-4-7(5(2)14-13-4)6(3-12)8(9,10)11/h6H,3,12H2,1-2H3
• InChI Key： UTANKRMBYAKBBZ-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C(C)=NOC=1C)(F)F

Computed Properties

• Exact Mass: 208.08234746g/mol
• Monoisotopic Mass: 208.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52Ų

Additional information on 2-(dimethyl-1,2-oxazol-4-yl)-3,3,3-trifluoropropan-1-amine

Comprehensive Guide to 2-(dimethyl-1,2-oxazol-4-yl)-3,3,3-trifluoropropan-1-amine (CAS No. 2229500-31-4)

2-(dimethyl-1,2-oxazol-4-yl)-3,3,3-trifluoropropan-1-amine (CAS No. 2229500-31-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of oxazole derivatives, known for their versatile applications in drug discovery and material science. With its unique structural features, including a trifluoromethyl group and an amine functionality, this molecule exhibits promising properties for various industrial and scientific applications.

The growing interest in fluorinated compounds like 2-(dimethyl-1,2-oxazol-4-yl)-3,3,3-trifluoropropan-1-amine stems from their enhanced metabolic stability and bioavailability, making them valuable in medicinal chemistry. Researchers are particularly intrigued by its potential as a building block for novel therapeutics targeting neurological disorders and infectious diseases. The presence of the oxazole ring further enhances its utility in designing heterocyclic compounds with improved pharmacological profiles.

In recent years, the demand for CAS No. 2229500-31-4 has surged due to its applications in high-throughput screening and combinatorial chemistry. Its molecular structure allows for easy modification, enabling the synthesis of diverse analogs with tailored properties. This adaptability makes it a preferred choice for laboratories focusing on structure-activity relationship (SAR) studies and lead optimization in drug development pipelines.

From a synthetic chemistry perspective, 2-(dimethyl-1,2-oxazol-4-yl)-3,3,3-trifluoropropan-1-amine serves as an excellent intermediate for constructing complex molecules. Its trifluoropropan-1-amine moiety introduces electron-withdrawing characteristics, which can influence the electronic properties of the final products. This feature is particularly valuable in designing bioactive molecules with enhanced binding affinities to biological targets.

The compound's stability under various conditions makes it suitable for scale-up processes in industrial settings. Manufacturers appreciate its compatibility with standard organic synthesis techniques, including amide coupling reactions and reductive amination protocols. These attributes contribute to its growing popularity in contract research organizations (CROs) and pharmaceutical companies worldwide.

Environmental considerations have also shaped the research around CAS No. 2229500-31-4. The fluorine atoms in its structure contribute to its environmental persistence, prompting studies into its biodegradation pathways and ecological impact. This aligns with current trends in green chemistry, where researchers seek to balance compound efficacy with environmental sustainability.

Analytical characterization of 2-(dimethyl-1,2-oxazol-4-yl)-3,3,3-trifluoropropan-1-amine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods ensure precise identification and purity assessment, crucial for research and development applications. The compound's well-defined spectral signatures facilitate its detection in complex mixtures, supporting its use in metabolite identification studies.

The commercial availability of CAS No. 2229500-31-4 through specialized chemical suppliers has expanded its accessibility to researchers globally. Current market trends indicate steady growth in demand, particularly from academic institutions and biotechnology firms engaged in fragment-based drug discovery. Its relatively stable shelf life and manageable storage requirements further enhance its practicality for laboratory use.

Future research directions for 2-(dimethyl-1,2-oxazol-4-yl)-3,3,3-trifluoropropan-1-amine may explore its potential in catalysis and material science applications. Preliminary studies suggest possible utility in designing fluorescent probes or coordination complexes, opening new avenues for investigation. The compound's modular structure allows for strategic modifications to tune its physical and chemical properties for specific applications.

Safety considerations for handling CAS No. 2229500-31-4 follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) and ventilation systems are recommended during manipulation. Material safety data sheets (MSDS) provide detailed guidance on storage conditions and handling procedures to ensure safe laboratory practices.

The intellectual property landscape surrounding 2-(dimethyl-1,2-oxazol-4-yl)-3,3,3-trifluoropropan-1-amine continues to evolve, with several patents referencing its derivatives in various applications. This legal framework influences its commercial availability and research applications, making it essential for users to stay informed about relevant patent expirations and licensing requirements.

In conclusion, 2-(dimethyl-1,2-oxazol-4-yl)-3,3,3-trifluoropropan-1-amine (CAS No. 2229500-31-4) represents a valuable chemical entity with diverse applications across multiple scientific disciplines. Its unique structural features, combined with growing research interest in fluorinated heterocycles, position it as a compound of significant current and future importance in both academic and industrial settings.